![molecular formula C14H14N2S B1273797 1-Benzhydryl-2-thiourea CAS No. 92192-94-4](/img/structure/B1273797.png)
1-Benzhydryl-2-thiourea
Overview
Description
1-Benzhydryl-2-thiourea is a chemical compound that belongs to the class of thioureas, which are characterized by the presence of a thiocarbonyl group (C=S) attached to two nitrogen atoms. Thioureas are known for their wide range of applications in various fields such as medicinal chemistry, agriculture, and materials science.
Synthesis Analysis
The synthesis of thiourea derivatives can be achieved through several methods. One approach involves the use of 1-(alkyl/arylthiocarbamoyl)benzotriazoles as stable isothiocyanate equivalents, which can efficiently synthesize secondary and tertiary thioureas in high yields through convenient processes . Another method includes the one-pot synthesis of thioesters via in situ generation of thiobenzoic acids from benzoic anhydrides and thiourea, followed by a reaction with various organic halides or electron-deficient alkenes .
Molecular Structure Analysis
The molecular structure of thiourea derivatives has been extensively studied using various spectroscopic and computational techniques. For instance, 1-benzyl-3-furoyl-1-phenylthiourea exhibits a U-shape conformation with the CO and CS double bonds in anticlinal geometry, influenced by the substitution degree on the thiourea core and the ability to form an intramolecular N–H⋯OC hydrogen bond . Similarly, the crystal structure of 1-(2-chloro-benzoyl)-3-p-tolyl-thiourea has been determined, providing insights into the conformational preferences of these molecules .
Chemical Reactions Analysis
Thioureas participate in various chemical reactions due to their nucleophilic nature and the presence of the reactive thiocarbonyl group. They can undergo reactions with alkyl halides, electron-deficient alkenes, and isothiocyanate equivalents to form a variety of products, including thioesters and substituted thioureas . The reactivity of thioureas can be further manipulated by introducing different substituents on the thiourea core, which can influence the electronic and steric properties of the molecule.
Physical and Chemical Properties Analysis
The physical and chemical properties of thiourea derivatives are closely related to their molecular structure. The vibrational and electronic spectra, as well as the molecular stability, can be analyzed using techniques such as IR, Raman, UV-Vis spectroscopy, and quantum chemical calculations . The HOMO and LUMO analysis can provide information on the charge transfer within the molecule, while the molecular electrostatic potential map can reveal the distribution of electron density . Additionally, the nonlinear optical (NLO) behavior of these compounds can be investigated by determining the electric dipole moment, polarizability, and hyperpolarizability .
Scientific Research Applications
Detection and Sensing
- Detection of Zinc (II) and Hypochlorite : A novel thiourea-based chemosensor THB, closely related to 1-Benzhydryl-2-thiourea, has been developed for detecting zinc ion and hypochlorite in aqueous media, with potential applications in vivo, such as in zebrafish (So et al., 2020).
Medical and Biological Applications
In vitro Cytotoxicity for Cancer Research : Thiourea derivatives have shown potent cytotoxicity against HeLa cell lines, indicating potential for anticancer research (Ruswanto et al., 2015).
Urease Inhibition : Certain thiourea derivatives have been evaluated as potent inhibitors of the urease enzyme, with implications for various biological and medical applications (Saeed et al., 2014).
Chemical Synthesis and Catalysis
Organocatalytic Friedel–Crafts Benzylation : Thiourea catalysts, including those based on benzhydryl halides, have been used to promote the Friedel–Crafts-type benzylation of aromatic compounds, a key reaction in organic synthesis (Watanabe et al., 2013).
Corrosion Inhibition : A study on 1-Benzyl-3-phenyl-2-thiourea, closely related to the target compound, demonstrated its effectiveness as a steel corrosion inhibitor in acidic solutions, highlighting its potential in material science and engineering (Dinh et al., 2021).
Synthesis of Alkyl Sulfides, Sulfoxides, and Sulfones : A one-pot synthesis approach has been developed using thiourea for the production of these compounds, showcasing the versatility of thiourea derivatives in organic synthesis (Bogolubsky et al., 2015).
Analytical Chemistry
- Determination of Thiourea in Orange Juice : A method was developed for determining thiourea in orange juice, illustrating the application of thiourea derivatives in food analysis and safety (Oliveira et al., 2004).
Safety and Hazards
Safety data sheets advise avoiding dust formation, breathing mist, gas or vapours, and contact with skin and eyes when handling 1-Benzhydryl-2-thiourea . It is recommended to use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, and remove all sources of ignition .
Future Directions
properties
IUPAC Name |
benzhydrylthiourea | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2S/c15-14(17)16-13(11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1-10,13H,(H3,15,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ORTDRGIAWHXESM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(C2=CC=CC=C2)NC(=S)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50370725 | |
Record name | 1-Benzhydryl-2-thiourea | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50370725 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
242.34 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
92192-94-4 | |
Record name | 92192-94-4 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=118958 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1-Benzhydryl-2-thiourea | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50370725 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 92192-94-4 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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